Cas no 1269151-84-9 (5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1269151-84-9
• MF: C₁₀H₅Cl₂F₂N₃O₂
• MW: 308.068406820297
• CID: 5561037
• Update Time: 2025-09-28

5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-(chlorodifluoromethyl)-1-(3-chloro-2-pyridinyl)-

• Inchi： 1S/C10H5Cl2F2N3O2/c11-6-2-1-3-15-8(6)17-7(10(12,13)14)5(4-16-17)9(18)19/h1-4H,(H,18,19)
• InChI Key： BYKUUGZMHITWIZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2Cl)C(C(Cl)(F)F)=C(C(O)=O)C=N1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 449.5±45.0 °C at 760 mmHg
• Flash Point: 225.6±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid

5-(Chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Technical Overview

5-(Chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1269151-84-9) is a specialized organic compound that has garnered significant attention in agrochemical research and pharmaceutical development. This pyrazole-carboxylic acid derivative features unique structural characteristics, including a chlorodifluoromethyl group and a 3-chloropyridinyl moiety, which contribute to its distinctive chemical properties and potential applications.

The molecular structure of 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid demonstrates excellent stability under various environmental conditions, making it particularly interesting for formulation development. Recent studies have focused on its potential as a key intermediate in the synthesis of novel crop protection agents, with particular emphasis on its role in developing next-generation pest control solutions that address growing concerns about resistance management in agricultural systems.

From a synthetic chemistry perspective, the preparation of CAS 1269151-84-9 involves multi-step organic transformations that highlight modern heterocyclic chemistry techniques. The presence of both pyrazole and pyridine rings in its structure offers multiple sites for further chemical modifications, allowing researchers to explore diverse derivatives with potentially enhanced biological activities. This structural flexibility has made it a valuable building block in medicinal chemistry programs targeting various enzyme systems.

The physicochemical properties of 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid have been extensively characterized. It typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents. Its acid-base properties, influenced by the carboxylic acid functionality, play a crucial role in its formulation behavior and biological interactions. These characteristics are particularly relevant for researchers developing pH-dependent delivery systems in agricultural applications.

In the context of green chemistry initiatives, there is growing interest in developing more sustainable synthetic routes to CAS 1269151-84-9. Recent advancements have focused on reducing the environmental footprint of its production through catalyst optimization and solvent selection. These efforts align with the broader agrochemical industry's commitment to developing eco-friendly synthesis protocols that minimize waste generation and energy consumption.

The analytical characterization of 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid employs various modern techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for quality control in industrial production and for understanding the compound's structural features at molecular level. The development of robust analytical methods has been particularly important for regulatory compliance and patent protection purposes.

From a commercial perspective, the market for pyrazole-carboxylic acid derivatives has shown steady growth, driven by increasing demand for specialized agrochemical intermediates. The unique structural features of CAS 1269151-84-9 position it as a valuable compound for custom synthesis and contract manufacturing organizations serving the crop protection industry. Recent patent analyses indicate continued innovation around this chemical scaffold, suggesting sustained commercial interest.

Research into the biological activities of 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid and its derivatives has revealed interesting structure-activity relationships. While the compound itself shows specific biological effects, its true potential lies in serving as a precursor for more active molecules. This has led to its incorporation in several lead optimization programs aimed at discovering new modes of action for pest management.

The handling and storage of CAS 1269151-84-9 require standard laboratory precautions for organic compounds. Proper chemical safety protocols should be followed, including the use of personal protective equipment and adequate ventilation. The compound's stability profile allows for routine storage at ambient temperatures when protected from moisture and extreme conditions, making it convenient for research and industrial applications.

Future research directions for 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid are likely to focus on expanding its utility in molecular design and exploring novel synthetic applications. With the growing emphasis on precision agriculture and sustainable chemistry, this compound's unique structural features may find applications beyond its current uses, potentially in materials science or specialty chemical development.

In conclusion, 5-(chlorodifluoromethyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-4-carboxylic acid represents an important chemical entity with diverse potential in agrochemical innovation and pharmaceutical research. Its well-characterized properties, synthetic accessibility, and structural versatility continue to make it a valuable tool for chemists developing next-generation solutions in crop protection and beyond.